Cas no 13753-71-4 (Acetic acid,2-(dodecylthio)-)

Acetic acid,2-(dodecylthio)- structure
Acetic acid,2-(dodecylthio)- structure
Product Name:Acetic acid,2-(dodecylthio)-
CAS No:13753-71-4
MF:C14H28O2S
MW:260.435923576355
CID:154078
PubChem ID:83701
Update Time:2025-04-19

Acetic acid,2-(dodecylthio)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(dodecylthio)-
    • (dodecylthio)acetic acid
    • 2-dodecylsulfanylacetic acid
    • (dodecylsulfanyl)acetic acid
    • Acetic acid, (dodecylthio)-
    • Dodecylthioacetic acid
    • LZQSKUQISWIZQS-UHFFFAOYSA-N
    • DTXSID8073398
    • NSC-408523
    • NS00024464
    • NSC408523
    • DODECYLSULFANYL-ACETIC ACID
    • SCHEMBL1405335
    • AKOS005600543
    • AB01330499-02
    • EINECS 237-336-4
    • NCGC00337073-01
    • dodecylmercaptoacetic acid
    • NSC 408523
    • 13753-71-4
    • 2-(dodecylsulfanyl)acetic acid
    • Inchi: 1S/C14H28O2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-14(15)16/h2-13H2,1H3,(H,15,16)
    • InChI Key: LZQSKUQISWIZQS-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 260.18114
  • Monoisotopic Mass: 260.18100131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 13
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
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